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For Researchers, Scientists, and Drug Development Professionals

Introduction
Pigment Yellow 155 (C.I. Name: P.Y. 155; CAS No: 68516-73-4) is a high-performance organic

pigment belonging to the disazo chemical class.[1][2] It is characterized by its brilliant,

greenish-yellow shade, high tinting strength, and excellent fastness properties.[3][4][5] These

attributes make it a versatile colorant for a wide range of plastic and polymer applications,

offering a durable and cost-effective alternative to pigments containing lead or other heavy

metals.[3] This document provides detailed application notes, quantitative data, and

experimental protocols for the utilization of Pigment Yellow 155 in a research and

development setting.

Physicochemical Properties
Pigment Yellow 155 is a disazo compound with the molecular formula C₃₄H₃₂N₆O₁₂.[6] It

exhibits excellent resistance to solvents, acids, and alkalis.[3][4][5] Its good rheological

properties and dispersibility contribute to its ease of incorporation into various polymer

matrices.[3]

Applications in Plastics and Polymers
Pigment Yellow 155 is widely recommended for coloring a variety of polymers due to its

favorable performance characteristics.[3][7][8]
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Recommended Applications:

Polyolefins: Suitable for Low-Density Polyethylene (LDPE), High-Density Polyethylene

(HDPE), and Polypropylene (PP).[3][7][8] It is particularly well-suited for polypropylene fibers.

[3][6]

PVC: Recommended for both rigid and plasticized PVC applications.[3][6][7]

Engineering Plastics: Can be used in various engineering polymers.[3][7]

Rubber: Widely used in the coloration of rubber articles.[1][3][7][8]

Other Polymers: Also finds application in Polystyrene (PS), Polyoxymethylene (POM), and

Polymethyl Methacrylate (PMMA).[3][8]

Quantitative Performance Data
The performance of Pigment Yellow 155 in various polymer systems has been quantified

across several key parameters. The following tables summarize this data for easy comparison.

Table 1: Heat Stability of Pigment Yellow 155 in Various Polymers

Polymer Temperature (°C) Duration (minutes) Observation

HDPE 260 5
No significant color

change.[4][5]

Soft PVC 180 -
Stable performance.

[4][5]

General Plastics 230 - -

Coatings 200 - -

Table 2: Lightfastness of Pigment Yellow 155 (Blue Wool Scale, 8=Excellent)
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Polymer Full Shade Reduced Tint

PVC 8 7-8

HDPE 8 7-8

Coatings 7 -

General Plastics 7-8 7-8

Table 3: Fastness Properties of Pigment Yellow 155 (Scale 1-5, 5=Excellent)

Property Rating

Migration Resistance 4-5

Acid Resistance 5

Alkali Resistance 5

Weather Resistance 5

Experimental Protocols
Detailed methodologies for evaluating the performance of Pigment Yellow 155 in plastics are

crucial for reproducible research. The following are standard protocols for key experiments.

Protocol 1: Determination of Heat Stability
Objective: To assess the thermal stability of Pigment Yellow 155 in a specific polymer.

Materials:

Pigment Yellow 155

Polymer resin (e.g., HDPE, PVC)

Two-roll mill or extruder

Injection molding machine
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Colorimeter or spectrophotometer

Oven

Procedure:

Compounding: Prepare a masterbatch by dispersing a known concentration of Pigment
Yellow 155 (e.g., 1%) into the polymer resin using a two-roll mill or a twin-screw extruder.

Sample Preparation: Produce color plaques from the masterbatch using an injection molding

machine at a standard processing temperature for the specific polymer.

Initial Color Measurement: Measure the initial color coordinates (Lab*) of a control plaque

using a colorimeter.

Heat Exposure: Place additional plaques in a preheated oven at various temperatures (e.g.,

200°C, 220°C, 240°C, 260°C, 280°C) for a fixed duration (e.g., 5 minutes).

Post-Exposure Color Measurement: After cooling to room temperature, measure the color

coordinates of the heat-exposed plaques.

Data Analysis: Calculate the color difference (ΔE*) between the control and the heat-

exposed samples. A significant color change indicates the limit of heat stability.

Protocol 2: Evaluation of Lightfastness
Objective: To determine the resistance of Pigment Yellow 155 to fading upon exposure to light.

Materials:

Colored polymer plaques (prepared as in Protocol 1)

Xenon arc weather-ometer

Blue Wool Scale standards (ISO 105-B08)

Grey Scale for assessing color change (ISO 105-A02)

Procedure:
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Sample Mounting: Mount the colored polymer plaques and the Blue Wool Scale standards in

the xenon arc weather-ometer.

Exposure: Expose the samples to simulated sunlight under controlled conditions of

temperature and humidity as per relevant standards (e.g., ASTM G155, ISO 4892-2).

Periodic Evaluation: Periodically inspect the samples and compare the fading of the colored

plaque to the fading of the Blue Wool standards.

Rating: The lightfastness rating is the number of the Blue Wool standard that shows a similar

degree of fading as the test specimen.

Protocol 3: Assessment of Migration Resistance
Objective: To evaluate the tendency of Pigment Yellow 155 to migrate from a colored plastic

into a material in contact with it.

Materials:

Colored plasticized PVC sample containing Pigment Yellow 155

White plasticized PVC sheet

Glass plates

Weight (e.g., 1 kg)

Oven

Procedure:

Sample Assembly: Place the colored PVC sample in direct contact with the white PVC sheet.

Sandwich this assembly between two glass plates.

Application of Pressure and Heat: Place a weight on top of the glass plates to ensure firm

contact and place the entire assembly in an oven at a specified temperature (e.g., 80°C) for

a defined period (e.g., 24 hours).
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Evaluation: After the specified time, remove the assembly from the oven and allow it to cool.

Separate the white PVC sheet from the colored sample.

Staining Assessment: Visually assess the white PVC sheet for any color transfer. The degree

of staining is rated using the Grey Scale for assessing staining (ISO 105-A03), where 5

indicates no migration and 1 indicates severe migration.
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Caption: Key properties and applications of Pigment Yellow 155.
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Experimental Workflow for Heat Stability Testing
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Caption: Workflow for determining the heat stability of a pigment in a polymer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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